Cas no 1465027-34-2 (Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate)

• Product Name: Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate
• CAS No: 1465027-34-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5819123
• PubChem ID: 66096823
• Update Time: 2025-07-23

Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1465027-34-2
• AKOS015439618
• EN300-6512352
• methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate
• Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate

• Inchi： 1S/C14H19NO2/c1-17-13(16)9-14(10-15)8-4-6-11-5-2-3-7-12(11)14/h2-3,5,7H,4,6,8-10,15H2,1H3
• InChI Key： UUFAWKBRIIEIOZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CN)C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate

Comprehensive Overview of Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate (CAS No. 1465027-34-2)

Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate (CAS No. 1465027-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, characterized by its tetrahydronaphthalene core and aminomethyl functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in drug discovery, making it a topic of high relevance in modern scientific discourse.

The compound's molecular structure combines a tetrahydronaphthalene scaffold with an acetate ester and an aminomethyl moiety, which contributes to its reactivity and utility in various chemical transformations. Its CAS No. 1465027-34-2 is often used as a unique identifier in patent literature and regulatory documents. Recent trends in organic chemistry highlight the growing demand for such multifunctional intermediates, particularly in the development of central nervous system (CNS) targeting molecules and peptide mimetics. These applications align with current industry focus areas like neurodegenerative disease research and precision medicine.

From a synthetic perspective, Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate offers several advantages. Its tetrahydronaphthalene backbone provides a rigid framework for structural modifications, while the ester group allows for further derivatization through hydrolysis or transesterification. The aminomethyl functionality is particularly valuable for constructing amide bonds or introducing chiral centers, which are critical in asymmetric synthesis. These features explain why search queries related to "tetrahydronaphthalene derivatives synthesis" and "aminomethyl acetate applications" frequently appear in scientific databases.

In the context of drug discovery, this compound's structural motifs are reminiscent of several biologically active molecules. The tetrahydronaphthalene unit is a common pharmacophore found in compounds targeting G-protein-coupled receptors (GPCRs), while the aminomethyl group can enhance blood-brain barrier permeability—a key consideration in CNS drug design. These attributes make CAS No. 1465027-34-2 a subject of interest for researchers investigating neuroprotective agents or serotonergic modulators, topics that dominate recent publications in medicinal chemistry.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are frequently queried in academic and industrial settings. Its ester linkage suggests moderate polarity, while the tetrahydronaphthalene core contributes to its hydrophobic character. Such balanced properties are desirable for drug-like molecules, explaining why similar structures are often explored in high-throughput screening campaigns. Recent advances in cheminformatics and molecular modeling have further increased interest in predicting the behavior of such compounds, as evidenced by search trends.

Quality control and analytical characterization of Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and structure, particularly given the growing emphasis on reproducible research in chemical synthesis. The compound's CAS No. 1465027-34-2 serves as a critical reference in analytical reports and material safety data sheets, ensuring proper identification across global research communities.

Looking ahead, the potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a candidate for developing advanced materials, such as molecularly imprinted polymers or supramolecular assemblies. These emerging applications resonate with current scientific priorities in green chemistry and sustainable material design, areas that have seen exponential growth in scholarly searches. Furthermore, the compound's modular structure aligns well with combinatorial chemistry approaches, which remain a cornerstone of modern drug discovery pipelines.

In summary, Methyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate (CAS No. 1465027-34-2) represents a compelling case study in contemporary organic chemistry. Its multifaceted utility—spanning medicinal chemistry, material science, and catalysis research—ensures its continued relevance in scientific literature. As research trends evolve toward targeted therapies and functional materials, this compound's unique attributes position it as a valuable building block for future innovations.